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Compound of Interest

Compound Name: Chlorendic anhydride

Cat. No.: B085838

For researchers, scientists, and product development professionals, selecting the optimal flame
retardant is a critical decision in polymer formulation. This guide provides an objective
comparison of chlorendic anhydride's performance in the industry-standard UL 94 flame tests
against other common flame retardants, supported by available experimental data and detailed
methodologies.

Chlorendic anhydride is a reactive flame retardant, meaning it becomes an integral part of the
polymer matrix.[1] This incorporation provides permanent flame-retardant properties. Its
effectiveness stems from its high chlorine content, approximately 54.5%, which disrupts the
combustion cycle in the gas phase.[2] Resin systems incorporating chlorendic anhydride are
capable of meeting stringent flammability standards, including the UL 94 tests.[2]

Comparative Performance in UL 94 and Related
Tests

The UL 94 standard is a widely accepted method for assessing the flammability of plastic
materials.[3] The vertical burn test (V-0, V-1, V-2) evaluates the self-extinguishing
characteristics of a material after ignition. A V-0 rating indicates the highest level of flame
retardancy.

Below is a summary of the performance of chlorendic anhydride and its acid form in
comparison to other flame retardants in various polymer systems.
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Note: Data for chlorendic anhydride and chlorendic acid is highlighted in bold. The
performance of chlorendic anhydride is often closely related to that of chlorendic acid, as the
anhydride readily hydrolyzes to the acid in the presence of moisture.
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Flame Retardant Mechanism of Chlorendic
Anhydride

Chlorendic anhydride functions primarily through a gas-phase flame inhibition mechanism.
When the polymer is exposed to a heat source, the chlorendic anhydride component
releases halogenated species, which act as radical scavengers in the flame. This process
interrupts the exothermic reactions of combustion, leading to flame suppression.

Initiates Polymer with Chlorendic Anhydride o Release of Halogenated Species (Cl) scavenges Flame Inhibition

rrrrr
Combustion Radicals (H-, OH-)

Click to download full resolution via product page

Flame retardancy mechanism of chlorendic anhydride.

Experimental Protocols
Synthesis of Flame-Retardant Unsaturated Polyester
Resin

This protocol describes a typical procedure for incorporating chlorendic anhydride into an
unsaturated polyester resin.

« Initial Reaction Mixture: Propylene glycol and diethylene glycol are charged into a reactor
equipped with a stirrer, thermometer, and nitrogen inlet.

e Heating: The mixture is heated to 80°C under a nitrogen blanket with continuous stirring.

o Addition of Anhydrides: Chlorendic anhydride, maleic anhydride, and phthalic anhydride
are added to the reactor.
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« Esterification (Step 1): The temperature is gradually raised to 150-160°C and maintained for
2-3 hours.

« Esterification (Step 2): The temperature is then increased to 190-200°C.

» Monitoring: The progress of the esterification reaction is monitored by measuring the acid
value of the mixture at regular intervals. The reaction is considered complete when the acid
value drops below 30 mg KOH/g.

e Inhibition: The reactor is cooled to 170°C, and a small amount of hydroquinone is added as
an inhibitor.

Final Product: The resulting polyester is cooled and can then be formulated for UL 94 testing.

UL 94 Vertical Burn Test Procedure

The following is a generalized workflow for conducting the UL 94 Vertical Burn Test.
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Sample Preparation

Prepare standardized test specimens
(225mm x 13mm X specified thickness)

Condition specimens for 48 hours
at 23°C and 50% relative humidity

~

Testing Procedure

(Mount specimen verticalla

Apply flame for 10 seconds

Record afterflame time (t1)
and observe dripping

Re-apply flame for 10 seconds

Record afterflame (t2) and afterglow (t3) times
and observe dripping

Evalyation

Assign UL 94 classification

Compare results to UL 94 V-0, V-1, or V-2 criteria

Click to download full resolution via product page

Workflow for the UL 94 Vertical Burn Test.
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Conclusion

Chlorendic anhydride demonstrates effective flame retardant performance, enabling various
polymer systems, particularly epoxy and unsaturated polyester resins, to achieve high UL 94
ratings such as V-0. Its reactive nature ensures permanent flame retardancy, a key advantage
for applications requiring long-term safety and performance. When selecting a flame retardant,
it is essential to consider not only the UL 94 rating but also other factors such as the impact on
mechanical properties, processing characteristics, and the specific requirements of the end-use
application. The data presented in this guide serves as a valuable starting point for formulators
and researchers in the evaluation of chlorendic anhydride for their flame-retardant polymer
systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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